![molecular formula C16H4F28O8Rh2 B1594970 Rhodium, tetrakis[m-(2,2,3,3,4,4,4-heptafluorobutanoato-kO:kO')]di-, (Rh-Rh) CAS No. 73755-28-9](/img/structure/B1594970.png)
Rhodium, tetrakis[m-(2,2,3,3,4,4,4-heptafluorobutanoato-kO:kO')]di-, (Rh-Rh)
Overview
Description
Physical And Chemical Properties Analysis
The physical and chemical properties of Rhodium, tetrakis[m-(2,2,3,3,4,4,4-heptafluorobutanoato-kO:kO’)]di-, (Rh-Rh) include a boiling point of 120.2ºC at 760 mmHg , and a melting point greater than 300ºC . The flash point is 18ºC . The density is not available .Scientific Research Applications
Catalytic Preparation of Macrocycles
Rhodium(II) perfluorobutyrate dimer has been used in the catalytic preparation of macrocycles . Macrocycles are large ring-shaped molecules that have applications in various fields, including drug discovery and material science.
Synthesis of Chiral β-Substituted (E)-Crotylsilanes
This compound has also been used in the efficient synthesis of chiral β-substituted (E)-crotylsilanes . These substances are important in organic chemistry for the construction of chiral centers, which are key in the development of pharmaceuticals and other biologically active compounds.
Catalyst in Chemical Reactions
As a catalyst, Rhodium(II) perfluorobutyrate dimer can speed up chemical reactions without being consumed in the process . This makes it valuable in industrial processes where speed and efficiency are important.
Research and Development
In the field of research and development, this compound is often used in the study of new reactions and processes . Its unique properties make it a valuable tool for scientists exploring the frontiers of chemistry.
Material Science
In material science, Rhodium(II) perfluorobutyrate dimer could potentially be used in the development of new materials with unique properties . However, more research is needed in this area.
Pharmaceutical Industry
In the pharmaceutical industry, this compound could potentially be used in the development of new drugs . Its ability to act as a catalyst and to form chiral centers could make it valuable in the synthesis of complex pharmaceuticals.
Mechanism of Action
Target of Action
Rhodium(II) perfluorobutyrate dimer, also known as Rhodium, tetrakis[m-(2,2,3,3,4,4,4-heptafluorobutanoato-kO:kO’)]di-, (Rh-Rh), is a catalyst used in organic synthesis . The primary targets of this compound are the reactant molecules in the reactions it catalyzes .
Mode of Action
As a catalyst, Rhodium(II) perfluorobutyrate dimer facilitates chemical reactions by lowering the activation energy required for the reaction to proceed . It interacts with the reactant molecules, forming intermediate complexes that can easily convert to the products .
Biochemical Pathways
The Rhodium(II) perfluorobutyrate dimer is involved in the catalytic preparation of macrocycles and in the efficient synthesis of chiral β-substituted (E)-crotylsilanes . These reactions are part of larger biochemical pathways in organic synthesis .
Result of Action
The result of the action of Rhodium(II) perfluorobutyrate dimer is the efficient conversion of reactants to products in the reactions it catalyzes . This can lead to the formation of complex organic compounds, including macrocycles and chiral β-substituted (E)-crotylsilanes .
properties
IUPAC Name |
2,2,3,3,4,4,4-heptafluorobutanoate;rhodium(2+) |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/4C4HF7O2.2Rh/c4*5-2(6,1(12)13)3(7,8)4(9,10)11;;/h4*(H,12,13);;/q;;;;2*+2/p-4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BNCXPORMMOBRMR-UHFFFAOYSA-J |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=O)(C(C(C(F)(F)F)(F)F)(F)F)[O-].C(=O)(C(C(C(F)(F)F)(F)F)(F)F)[O-].C(=O)(C(C(C(F)(F)F)(F)F)(F)F)[O-].C(=O)(C(C(C(F)(F)F)(F)F)(F)F)[O-].[Rh+2].[Rh+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16F28O8Rh2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90896994 |
Source
|
| Record name | Rhodium(II) perfluorobutyrate dimer | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90896994 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
1057.93 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
73755-28-9 |
Source
|
| Record name | Rhodium(II) perfluorobutyrate dimer | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90896994 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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